Cas no 921581-34-2 (4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide)

4-Methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide is a pyridazine-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the methoxy and phenoxy substituents, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s unique scaffold may offer selectivity in biological interactions, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. This compound is suited for exploratory research in drug discovery, where its physicochemical properties can be leveraged for optimizing bioavailability and binding affinity. High-purity synthesis ensures reproducibility in experimental applications.
4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide structure
921581-34-2 structure
Product Name:4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide
CAS No:921581-34-2
MF:C25H21N3O4
MW:427.451946020126
CID:6205705
PubChem ID:41231664
Update Time:2025-06-13

4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide
    • 921581-34-2
    • 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)pyridazine-3-carboxamide
    • 4-methoxy-6-oxo-N-(4-phenoxyphenyl)-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
    • F2213-0526
    • AKOS024628951
    • Inchi: 1S/C25H21N3O4/c1-17-8-12-19(13-9-17)28-23(29)16-22(31-2)24(27-28)25(30)26-18-10-14-21(15-11-18)32-20-6-4-3-5-7-20/h3-16H,1-2H3,(H,26,30)
    • InChI Key: NVLQKAHWAHMNIQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(N(C2C=CC(C)=CC=2)N=C1C(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 427.15320616g/mol
  • Monoisotopic Mass: 427.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 728
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 80.2Ų

4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide Pricemore >>

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Additional information on 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide (CAS No. 921581-34-2)

The compound 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide (CAS No. 921581-34-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure, featuring a pyridazine core substituted with methoxy, methylphenyl, and phenoxyphenyl groups, makes it a subject of interest for scientists exploring novel bioactive agents. This compound's unique carboxamide moiety further enhances its applicability in drug design, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for heterocyclic compounds like 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are actively investigating its potential as a kinase inhibitor or anti-inflammatory agent, aligning with the growing focus on precision medicine. The compound's CAS No. 921581-34-2 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening campaigns.

From a synthetic perspective, the preparation of 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide involves multi-step organic reactions, including condensation, cyclization, and amidation. Optimizing its yield and purity is critical for industrial-scale production, a topic often discussed in process chemistry forums. Its solubility and stability under physiological conditions are also key parameters for formulation scientists, especially in the context of oral bioavailability enhancement.

Environmental and green chemistry considerations are increasingly shaping the synthesis of such compounds. Researchers are exploring catalytic methods and biodegradable solvents to minimize the ecological footprint of producing CAS No. 921581-34-2. This aligns with global trends toward sustainable pharmaceuticals, a hot topic in both academia and industry.

In summary, 4-methoxy-1-(4-methylphenyl)-6-oxo-N-(4-phenoxyphenyl)-1,6-dihydropyridazine-3-carboxamide represents a promising candidate for therapeutic development, with its molecular complexity and functional diversity offering multiple avenues for innovation. Its CAS No. 921581-34-2 serves as a gateway to a wealth of scientific literature, making it a valuable reference for chemists and pharmacologists alike.

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